Cas no 86770-68-5 (Azido-PEG5-alcohol)

Azido-PEG5-alcohol is a heterobifunctional polyethylene glycol (PEG) derivative featuring an azide group at one terminus and a hydroxyl group at the other, separated by a 5-unit PEG spacer. The azide functionality enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), for bioconjugation or surface modification. The hydroxyl group provides a reactive handle for further derivatization, such as esterification or etherification. The PEG spacer enhances solubility, reduces steric hindrance, and improves biocompatibility. This compound is widely used in bioconjugation, polymer synthesis, and material science due to its versatility and water solubility. Its stability under physiological conditions makes it suitable for applications in drug delivery and biomaterial engineering.

Azido-PEG5-alcohol structure

Product Name:Azido-PEG5-alcohol

CAS No:86770-68-5

MF:C₁₀H₂₁N₃O₅

MW:263.29084277153

MDL:MFCD20134131

CID:866719

PubChem ID:160871202

Update Time:2025-06-11

Azido-PEG5-alcohol Chemical and Physical Properties

Names and Identifiers

- 1-Azidohexaethylene Glycol
- N3-PEG5-OH
- 14-Azido-3,6,9,12-tetraoxatetradecanol
- 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol
- 2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethanol
- Azido-PEG5-alcohol
- PEG5-Azide
- N3-EEEEE
- BIPG1118
- 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol (ACI)
- Azido-PEG5-Hydroxy
- HY-130211
- azido-PEG5-OH
- 1-AzidohexaethyleneGlycol
- 3,6,9,12-Tetraoxatetradecan-1-ol, 14-azido-
- 2-Azidoethanol; 1-Azido-2-hydroxyethane; 2-Azido-1-ethanol; 2-Hydroxyethyl Azide
- 86770-68-5
- BP-22015
- 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol, 20 wt% in toluene
- 14-Azido-3,6,9,12-tetraoxa-1-tetradecanol
- CS-0105765
- EN300-7406235
- MFCD20134131
- AKOS028108710
- LCZC612
- SCHEMBL18576097
- DTXSID30743978
- C70099
- MDL： MFCD20134131
- Inchi： 1S/C10H21N3O5/c11-13-12-1-3-15-5-7-17-9-10-18-8-6-16-4-2-14/h14H,1-10H2
- InChI Key： JTGGTGKXQQGEHB-UHFFFAOYSA-N
- SMILES： [N-]=[N+]=NCCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 263.14800
Monoisotopic Mass: 263.14812078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 14
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.5
XLogP3: -0.1

Experimental Properties

Color/Form: Solid powder
Density: No data available
Melting Point: No data available
Flash Point: 100℃
Refractive Index: 1.4650-1.4690
PSA: 106.90000
LogP: -0.19184

Azido-PEG5-alcohol Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Storage Condition：0-10°C

Azido-PEG5-alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	1429501-100MG	14-Azido-3,6,9,12-tetraoxatetradecanol, 97%	86770-68-5	97%	100MG	￥ 869	2022-04-25
Apollo Scientific	BIPG1118-250mg	Azido-PEG5-alcohol	86770-68-5		250mg	£180.00	2025-02-19
Apollo Scientific	BIPG1118-1g	Azido-PEG5-alcohol	86770-68-5		1g	£700.00	2025-02-19
abcr	AB402612-100 mg	14-Azido-3,6,9,12-tetraoxatetradecan-1-ol, 20 wt% in toluene; .	86770-68-5		100 mg	€142.00	2023-07-19
abcr	AB402612-500 mg	14-Azido-3,6,9,12-tetraoxatetradecan-1-ol, 20 wt% in toluene; .	86770-68-5		500 mg	€534.00	2023-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032807-1g	Azido-PEG5-alcohol	86770-68-5	95%	1g	￥4000	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032807-250mg	Azido-PEG5-alcohol	86770-68-5	95%	250mg	￥1500	2024-05-21
XI AN KANG FU NUO Biotechnology Co., Ltd.	BPA-23-250mg	azido-PEG5-OH	86770-68-5	>97.00%	250mg	¥180.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BPA-23-1g	azido-PEG5-OH	86770-68-5	>97.00%	1g	¥520.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BPA-23-5g	azido-PEG5-OH	86770-68-5	>97.00%	5g	¥1660.0	2023-09-19

Azido-PEG5-alcohol Production Method

Production Method 1

86770-68-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
1.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 2

4792-15-8

86770-68-5

Reaction Conditions

1.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; 0 °C; 12 h, rt
1.2 Reagents: Sodium azide Solvents: Acetonitrile ; rt; 12 h, 100 °C
1.3 Reagents: Water

Reference

F-18 Labeling Protocol of Peptides Based on Chemically Orthogonal Strain-Promoted Cycloaddition under Physiologically Friendly Reaction Conditions

Sachin, Kalme; et al, Bioconjugate Chemistry, 2012, 23(8), 1680-1686

Production Method 3

4792-15-8

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 5 min, 0 °C; 2 h, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 12 h, 100 °C
2.2 Solvents: Water

Reference

Design, synthesis and activity study of a novel PI3K degradation by hijacking VHL E3 ubiquitin ligase

Wang, Haili; et al, Bioorganic & Medicinal Chemistry, 2022, 61,

Production Method 4

615261-85-3

86770-68-5

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 3 h, rt
1.3 Reagents: Water ; rt
2.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
3.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 5

4792-15-8

58479-61-1

86770-68-5

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; 1 h, 0 °C
1.2 12 h, rt
1.3 Reagents: Water ; rt
2.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
2.2 3 h, rt
2.3 Reagents: Water ; rt
3.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
4.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 6

1680182-62-0

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, rt
1.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates

Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Production Method 7

2118897-42-8

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol , Water ; 24 h, reflux

Reference

Highly Ordered Self-Assembly of Native Proteins into 1D, 2D, and 3D Structures Modulated by the Tether Length of Assembly-Inducing Ligands

Yang, Guang; et al, Angewandte Chemie, 2017, 56(36), 10691-10695

Production Method 8

4792-15-8

86770-68-5

Reaction Conditions

1.1 Reagents: Triethylamine , Thionyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 1 h, 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 1 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, rt
2.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates

Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Production Method 9

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Catalysts: Tetrabutylammonium iodide ; 3 d, 25 °C

Reference

F-18 Labeling Protocol of Peptides Based on Chemically Orthogonal Strain-Promoted Cycloaddition under Physiologically Friendly Reaction Conditions

Sachin, Kalme; et al, Bioconjugate Chemistry, 2012, 23(8), 1680-1686

Production Method 10

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
2.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 11

4792-15-8

86770-68-5

182760-73-2

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 4 h, 0 °C; 11 h, rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 16 h, 80 °C

Reference

Turn-ON fluorescent affinity labeling using a small bifunctional O-nitrobenzoxadiazole unit

Yamaguchi, Takao; et al, Chemical Science, 2014, 5(3), 1021-1029

Azido-PEG5-alcohol Raw materials

Azido-PEG5-alcohol Preparation Products

Azido-PEG5-alcohol Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

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4. An intramolecular tryptophan-condensation approach for peptide stapling†

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5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

Related Categories

Additional information on Azido-PEG5-alcohol

Recent Advances in Azido-PEG5-alcohol (86770-68-5) Research: Applications and Innovations in Chemical Biology and Medicine

Azido-PEG5-alcohol (CAS: 86770-68-5) is a versatile chemical reagent widely used in bioconjugation, drug delivery, and materials science due to its unique azide and polyethylene glycol (PEG) functionalities. Recent studies have highlighted its role in click chemistry, enabling efficient and selective modifications of biomolecules. This research brief synthesizes the latest findings on Azido-PEG5-alcohol, focusing on its applications, synthetic methodologies, and emerging trends in chemical biology and pharmaceutical research.

One of the most significant advancements involves the use of Azido-PEG5-alcohol in bioorthogonal chemistry. Researchers have leveraged its azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating the labeling and tracking of biomolecules in live cells. A 2023 study published in Journal of the American Chemical Society demonstrated its efficacy in modifying antibody-drug conjugates (ADCs), enhancing their stability and therapeutic efficacy. The PEG5 spacer in Azido-PEG5-alcohol was found to improve solubility and reduce immunogenicity, making it ideal for in vivo applications.

In drug delivery systems, Azido-PEG5-alcohol has been employed to functionalize nanoparticles and liposomes. A recent Nature Communications article reported its use in creating pH-responsive nanocarriers for targeted cancer therapy. The azide group allowed for precise attachment of targeting ligands, while the PEG5 moiety minimized premature clearance by the reticuloendothelial system (RES). This dual functionality underscores its potential in designing next-generation drug delivery platforms.

From a synthetic perspective, novel protocols for Azido-PEG5-alcohol production have been developed to address scalability and purity challenges. A 2024 Organic Process Research & Development paper introduced a one-pot synthesis method using 86770-68-5 as a key intermediate, achieving >95% yield with minimal byproducts. This advancement is critical for industrial-scale applications, particularly in ADC manufacturing and biopharmaceuticals.

Looking ahead, Azido-PEG5-alcohol is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and RNA therapeutics. Its compatibility with click chemistry and biocompatibility make it a cornerstone reagent for innovative therapeutic strategies. Future research directions may explore its utility in CRISPR-Cas9 delivery systems and tissue engineering scaffolds, further expanding its impact on biomedical science.